Cas no 91871-82-8 (Cyclohexanecarboxylic acid, 1-iodoethyl ester)

Cyclohexanecarboxylic acid, 1-iodoethyl ester structure
91871-82-8 structure
Product Name:Cyclohexanecarboxylic acid, 1-iodoethyl ester
CAS No:91871-82-8
MF:C9H15IO2
MW:282.118675470352
CID:1971208
PubChem ID:13592819
Update Time:2025-04-21

Cyclohexanecarboxylic acid, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-iodoethyl ester
    • 1-iodoethyl cyclohexanecarboxylate
    • 91871-82-8
    • TWTBIIVXJUKVNC-UHFFFAOYSA-N
    • DTXSID50544565
    • SY326352
    • SCHEMBL6578779
    • MFCD30605479
    • Inchi: 1S/C9H15IO2/c1-7(10)12-9(11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
    • InChI Key: TWTBIIVXJUKVNC-UHFFFAOYSA-N
    • SMILES: IC(C)OC(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 282.01168Da
  • Monoisotopic Mass: 282.01168Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

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